Cas no 2167165-87-7 (3-propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: 3-propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2167165-87-7
• MF: C₇H₁₀N₆
• MW: 178.194499492645
• CID: 6429215
• PubChem ID: 165533458
• Update Time: 2025-05-21

3-propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• 3-propyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• 2167165-87-7
• EN300-1582338

• Inchi： 1S/C7H10N6/c1-2-3-13-7-5(11-12-13)6(8)9-4-10-7/h4H,2-3H2,1H3,(H2,8,9,10)
• InChI Key： HRRWXALAZKOMRB-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N)N=CN=2)N=N1)CCC

Computed Properties

• Exact Mass: 178.09669434g/mol
• Monoisotopic Mass: 178.09669434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 82.5Ų

Additional information on 3-propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Research Briefing on 3-propyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS: 2167165-87-7)

In recent years, the compound 3-propyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS: 2167165-87-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its triazolopyrimidine core, has shown promising potential in various therapeutic applications, particularly as a kinase inhibitor. The unique structural features of this molecule, including the propyl side chain and the amine functionality, contribute to its selective binding affinity and pharmacological properties.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 3-propyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine. High-throughput screening and computational modeling have identified this compound as a potent inhibitor of several protein kinases involved in cancer progression and inflammatory diseases. Notably, its ability to modulate key signaling pathways, such as the PI3K/AKT and JAK/STAT cascades, has been demonstrated in preclinical models, highlighting its therapeutic potential.

The synthesis and optimization of 3-propyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine have also been a focal point of recent research. Advances in synthetic methodologies have enabled the efficient production of this compound with high purity and yield, facilitating further pharmacological evaluations. Structure-activity relationship (SAR) studies have revealed that modifications to the propyl group and the triazolopyrimidine core can significantly influence the compound's potency and selectivity, providing valuable insights for drug design.

In vitro and in vivo studies have further validated the efficacy of 3-propyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine as a potential therapeutic agent. For instance, in cancer cell lines, this compound has exhibited strong antiproliferative effects by inducing cell cycle arrest and apoptosis. Additionally, in animal models of inflammatory diseases, it has shown remarkable anti-inflammatory activity, reducing cytokine production and tissue damage. These findings underscore the compound's versatility and broad applicability.

Despite these promising results, challenges remain in the development of 3-propyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine as a clinical candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Ongoing research aims to overcome these hurdles by exploring novel formulations and delivery systems, as well as conducting comprehensive toxicological assessments.

In conclusion, 3-propyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine represents a compelling candidate for drug development in oncology and immunology. Its unique chemical structure and multifaceted biological activities make it a valuable tool for understanding disease mechanisms and discovering new therapeutic strategies. Future studies will likely focus on advancing this compound through the drug development pipeline, with the ultimate goal of translating preclinical findings into clinical benefits for patients.